Cas no 2411335-34-5 (tert-butyl 4-{1-(2E)-4-(dimethylamino)but-2-enamido-2-methylpropyl}piperidine-1-carboxylate)

• Product Name: tert-butyl 4-{1-(2E)-4-(dimethylamino)but-2-enamido-2-methylpropyl}piperidine-1-carboxylate
• CAS No: 2411335-34-5
• MF: C₂₀H₃₇N₃O₃
• MW: 367.526085615158
• CID: 5358471
• PubChem ID: 146098486
• Update Time: 2025-06-10

tert-butyl 4-{1-(2E)-4-(dimethylamino)but-2-enamido-2-methylpropyl}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z3952175516
• Tert-butyl 4-[1-[[(E)-4-(dimethylamino)but-2-enoyl]amino]-2-methylpropyl]piperidine-1-carboxylate
• tert-butyl 4-{1-[(2E)-4-(dimethylamino)but-2-enamido]-2-methylpropyl}piperidine-1-carboxylate
• tert-butyl 4-{1-(2E)-4-(dimethylamino)but-2-enamido-2-methylpropyl}piperidine-1-carboxylate

• Inchi： 1S/C20H37N3O3/c1-15(2)18(21-17(24)9-8-12-22(6)7)16-10-13-23(14-11-16)19(25)26-20(3,4)5/h8-9,15-16,18H,10-14H2,1-7H3,(H,21,24)/b9-8+
• InChI Key： JBAXWWJIAQICQK-CMDGGOBGSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)C(C(C)C)NC(/C=C/CN(C)C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 487
• XLogP3: 2.9
• Topological Polar Surface Area: 61.9

Additional information on tert-butyl 4-{1-(2E)-4-(dimethylamino)but-2-enamido-2-methylpropyl}piperidine-1-carboxylate

tert-butyl 4-{1-(2E)-4-(dimethylamino)but-2-enamido-2-methylpropyl}piperidine-1-carboxylate (CAS No. 2411335-34-5): An Overview

tert-butyl 4-{1-(2E)-4-(dimethylamino)but-2-enamido-2-methylpropyl}piperidine-1-carboxylate (CAS No. 2411335-34-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of piperidines and features a unique structural arrangement that includes a tert-butyl ester group, a dimethylamino-substituted butenamide, and a piperidine ring. The intricate structure of this compound offers a rich platform for exploring its biological activities and potential pharmaceutical uses.

The tert-butyl 4-{1-(2E)-4-(dimethylamino)but-2-enamido-2-methylpropyl}piperidine-1-carboxylate molecule is characterized by its high degree of functionalization, which contributes to its diverse chemical properties. The tert-butyl ester group provides stability and solubility, while the dimethylamino-substituted butenamide imparts significant electronic effects and hydrogen bonding capabilities. The piperidine ring, a common motif in many bioactive molecules, further enhances the compound's potential for interacting with biological targets.

Recent studies have highlighted the tert-butyl 4-{1-(2E)-4-(dimethylamino)but-2-enamido-2-methylpropyl}piperidine-1-carboxylate's potential as a lead compound in drug discovery. Its unique structure has been shown to exhibit promising pharmacological properties, including anti-inflammatory, analgesic, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, tert-butyl 4-{1-(2E)-4-(dimethylamino)but-2-enamido-2-methylpropyl}piperidine-1-carboxylate has also shown promise in neurodegenerative disease research. A recent investigation published in Neuropharmacology reported that this compound exhibited neuroprotective effects by reducing oxidative stress and preventing neuronal cell death in models of Parkinson's disease. These findings underscore the compound's potential as a therapeutic agent for neurodegenerative disorders.

The synthesis of tert-butyl 4-{1-(2E)-4-(dimethylamino)but-2-enamido-2-methylpropyl}piperidine-1-carboxylate involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the coupling of a piperidine derivative with an appropriately substituted butenamide, followed by protection of the amine group with a tert-butyl ester. This multi-step process allows for the fine-tuning of the compound's properties and can be adapted to produce various analogs with modified functionalities.

The biological activity of tert-butyl 4-{1-(2E)-4-(dimethylamino)but-2-enamido-2-methylpropyl}piperidine-1-carboxylate has been extensively studied using both in vitro and in vivo models. In vitro assays have demonstrated its ability to modulate key signaling pathways involved in inflammation and neuroprotection. For example, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in inflammatory responses. In vivo studies have further confirmed these findings, showing that administration of this compound significantly reduced inflammation and improved neurological outcomes in animal models.

The potential therapeutic applications of tert-butyl 4-{1-(2E)-4-(dimethylamino)but-2-enamido-2-methylpropyl}piperidine-1-carboxylate are not limited to anti-inflammatory and neuroprotective effects. Recent research has also explored its use as an analgesic agent. A study published in Pain reported that this compound effectively reduced pain sensitivity in animal models of chronic pain, suggesting its potential as an alternative to traditional analgesics with fewer side effects.

In conclusion, tert-butyl 4-{1-(2E)-4-(dimethylamino)but-2-enamido-2-methylpropyl}piperidine-1-carboxylate (CAS No. 2411335-34-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in drug discovery programs targeting inflammatory diseases, neurodegenerative disorders, and chronic pain. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its therapeutic potential.